Ethyl 3-ethoxy-4,4-dimethoxy-1-piperidinecarboxylate

• Molecular Formula: C12H23NO5
• Molecular Weight: 261.31 g/mol
• IUPAC Name: ethyl 3-ethoxy-4,4-dimethoxypiperidine-1-carboxylate
• InChI: InChI=1S/C12H23NO5/c1-5-17-10-9-13(11(14)18-6-2)8-7-12(10,15-3)16-4/h10H,5-9H2,1-4H3
• InChI Key: XINRZANQBNGQMK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CN(CCC1(OC)OC)C(=O)OCC

Description

Ethyl 3-ethoxy-4,4-dimethoxy-1-piperidinecarboxylate is a useful research compound. Its molecular formula is C12H23NO5 and its molecular weight is 261.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 35 parts of ethyl 3-hydroxy-4,4-dimethoxy-1-piperidinecarboxylate in 144 parts of N,N-dimethylformamide were added portionwise 8.2 parts of a sodium hydride dispersion 50% at about 30° C. After stirring for 1.50 hours at about 30° C., the mixture was cooled to room temperature and 26.5 parts of iodoethane were added dropwise at a temperature below 30° C. Upon completion, stirring was continued for 18 hours at room temperature. The reaction mixture was poured onto water and the product was extracted with 4-methyl-2-pentanone. The extract was washed with water, dried, filtered and evaporated, yielding 34.1 parts (87%) of ethyl 3-ethoxy-4,4-dimethoxy-1-piperidinecarboxylate as a residue (intermediate 67).